Cas no 2228685-78-5 (1-(4-ethynylphenyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(4-ethynylphenyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2228685-78-5
• MF: C₁₁H₉F₂N
• MW: 193.192669630051
• CID: 6547580
• PubChem ID: 165630712
• Update Time: 2025-06-09

1-(4-ethynylphenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethynylphenyl)-2,2-difluorocyclopropan-1-amine
• EN300-1952247
• 2228685-78-5

• Inchi： 1S/C11H9F2N/c1-2-8-3-5-9(6-4-8)10(14)7-11(10,12)13/h1,3-6H,7,14H2
• InChI Key： JEKNFDWNUGNBBT-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(C#C)=CC=1)N)F

Computed Properties

• Exact Mass: 193.07030562g/mol
• Monoisotopic Mass: 193.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-ethynylphenyl)-2,2-difluorocyclopropan-1-amine

Introduction to 1-(4-ethynylphenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228685-78-5)

1-(4-ethynylphenyl)-2,2-difluorocyclopropan-1-amine, with the CAS number 2228685-78-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropane ring with two fluorine substituents and an ethynyl group attached to a phenyl ring. These structural elements contribute to its potential as a valuable tool in the development of new therapeutic agents.

The cyclopropane ring, a three-membered cyclic alkane, is known for its high reactivity due to the significant angle strain. The presence of two fluorine atoms on the cyclopropane ring further enhances its reactivity and stability, making it an attractive scaffold for drug design. The ethynyl group, which is a terminal alkyne, provides additional chemical versatility and can participate in various synthetic transformations, such as click chemistry reactions.

Recent studies have explored the biological activities of 1-(4-ethynylphenyl)-2,2-difluorocyclopropan-1-amine. One notable area of research is its potential as a modulator of neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity as a serotonin receptor agonist. Serotonin receptors play crucial roles in regulating mood, appetite, and sleep, making this compound a promising candidate for the treatment of psychiatric disorders such as depression and anxiety.

In addition to its potential as a serotonin receptor modulator, 1-(4-ethynylphenyl)-2,2-difluorocyclopropan-1-amine has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting key inflammatory pathways, such as the NF-κB signaling pathway.

The pharmacokinetic properties of 1-(4-ethynylphenyl)-2,2-difluorocyclopropan-1-amine have also been studied to assess its suitability for therapeutic applications. Research has demonstrated that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Furthermore, the safety profile of 1-(4-ethynylphenyl)-2,2-difluorocyclopropan-1-amine has been evaluated in preclinical models. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile supports its potential for further development as a therapeutic agent.

In conclusion, 1-(4-ethynylphenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228685-78-5) represents a promising compound with diverse biological activities and favorable pharmacological properties. Its unique structural features make it an attractive scaffold for drug design, and ongoing research continues to uncover its potential applications in the treatment of various diseases. As more studies are conducted, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.